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Compound of Interest

Compound Name: Ymrf-NH2

Cat. No.: B12398641

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ymrf-NH2 is a neuropeptide belonging to the FMRFamide-related peptide (FaRP) family,
characterized by the C-terminal sequence Arg-Phe-NH2. It is an important ligand for the
FMRFamide receptor (FMRFa-R), a G-protein coupled receptor (GPCR) involved in a variety of
physiological processes, including cardiovascular function, pain perception, and feeding
behavior. As a research tool, synthetic Ymrf-NH2 is crucial for elucidating the physiological
roles of the FMRFa-R and for the development of novel therapeutics targeting this system. This
document provides a comprehensive overview of the commercial sources for synthetic Ymrf-
NH2, along with detailed application notes and protocols for its use in key experimental assays.

Commercial Availability of Synthetic Ymrf-NH2

High-purity synthetic Ymrf-NH2 is available from several commercial suppliers. Researchers
should always request a certificate of analysis to confirm the purity and identity of the peptide.
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) ) Available
Supplier Product Name Purity .
Quantities

Infinita SciTech YMRF-NH2 >95% (HPLC) 1mg, 5mg
MedchemExpress YMRF-NH2 >98% (HPLC) 1mg, 5mg, 10mg
MyBioSource FMRF amide Peptide >95% (HPLC) Custom
Abbiotec RF-NH2 Peptide >95% (HPLC) 10mg

o FMRF-related
CymitQuimica >95% (HPLC) 5mg, 10mg, 25mg

peptides

Physicochemical Properties and Receptor Affinity

Ymrf-NH2 is a tetrapeptide with the sequence Tyr-Met-Arg-Phe-NH2. The N-terminal tyrosine
residue is crucial for its high-affinity binding to the FMRFa receptor.

Parameter Value Reference
Molecular Formula C29H41N705S N/A
Molecular Weight 615.75 g/mol N/A

EC50 for FMRFa-R 31 nM [1]

Signaling Pathway of Ymrf-NH2

Ymrf-NH2 exerts its biological effects by activating the FMRFa receptor, a canonical G-protein
coupled receptor. The binding of Ymrf-NH2 to the FMRFa-R initiates a downstream signaling
cascade that results in an increase in intracellular calcium concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Sources and Applications of Synthetic
Ymrf-NH2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398641#commercial-sources-for-synthetic-ymrf-
nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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